Cas no 819871-84-6 (1H-Indene, 1-(1-methylethylidene)-6-nitro-)

• Product Name: 1H-Indene, 1-(1-methylethylidene)-6-nitro-
• CAS No: 819871-84-6
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 701816
• PubChem ID: 71420614
• Update Time: 2025-04-19

1H-Indene, 1-(1-methylethylidene)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 1-(1-methylethylidene)-6-nitro-
• 6-nitro-1-propan-2-ylideneindene
• 819871-84-6
• 6-Nitro-1-(propan-2-ylidene)-1H-indene
• DTXSID80839799

• Inchi： 1S/C12H11NO2/c1-8(2)11-6-4-9-3-5-10(13(14)15)7-12(9)11/h3-7H,1-2H3
• InChI Key： PCQSTVHPWCITLT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C=C/C(=C(/C)\C)/C=2C=1)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų